Cas no 1262015-01-9 (3-Methyl-2-(trifluoromethoxy)cinnamic acid)

• Product Name: 3-Methyl-2-(trifluoromethoxy)cinnamic acid
• CAS No: 1262015-01-9
• MF: C₁₁H₉F₃O₃
• MW: 246.182574033737
• CID: 4948803
• Update Time: 2023-08-22

3-Methyl-2-(trifluoromethoxy)cinnamic acid Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-2-(trifluoromethoxy)cinnamic acid

• Inchi： 1S/C11H9F3O3/c1-7-3-2-4-8(5-6-9(15)16)10(7)17-11(12,13)14/h2-6H,1H3,(H,15,16)/b6-5+
• InChI Key： NEZYXNRBNVQAOR-AATRIKPKSA-N
• SMILES： FC(OC1C(/C=C/C(=O)O)=CC=CC=1C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 299
• XLogP3: 3.4
• Topological Polar Surface Area: 46.5